1. Home
  2. Product
  3. (1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one
(1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one (1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one
Brand Name: Vulcanchem
CAS No.: 16373-56-1
VCID: VC0101870
InChI: InChI=1S/C33H51NO/c1-23(2)12-11-13-24(3)26-17-18-27-30-28(19-21-32(26,27)4)33(5)20-10-9-16-29(33)34(31(30)35)22-25-14-7-6-8-15-25/h6-8,14-15,23-24,26-30H,9-13,16-22H2,1-5H3/t24-,26-,27+,28+,29?,30+,32-,33-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4C3(CCCC4)C)CC5=CC=CC=C5)C
Molecular Formula: C33H51NO
Molecular Weight: 477.777

(1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one

CAS No.: 16373-56-1

Cat. No.: VC0101870

Molecular Formula: C33H51NO

Molecular Weight: 477.777

* For research use only. Not for human or veterinary use.

(1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one - 16373-56-1

Specification

CAS No. 16373-56-1
Molecular Formula C33H51NO
Molecular Weight 477.777
IUPAC Name (1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one
Standard InChI InChI=1S/C33H51NO/c1-23(2)12-11-13-24(3)26-17-18-27-30-28(19-21-32(26,27)4)33(5)20-10-9-16-29(33)34(31(30)35)22-25-14-7-6-8-15-25/h6-8,14-15,23-24,26-30H,9-13,16-22H2,1-5H3/t24-,26-,27+,28+,29?,30+,32-,33-/m1/s1
Standard InChI Key DAUBSRKMMQWJCY-IZVGJWAGSA-N
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4C3(CCCC4)C)CC5=CC=CC=C5)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19